tert-Butyl (2S,6R)-6-amino-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
tert-Butyl (2S,6R)-6-amino-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
Brand Name:
Vulcanchem
CAS No.:
112968-38-4
VCID:
VC0040330
InChI:
InChI=1S/C15H22N2O3S2/c1-15(2,3)20-13(18)8-17-7-12(11-5-4-6-21-11)22-9-10(16)14(17)19/h4-6,10,12H,7-9,16H2,1-3H3/t10-,12-/m0/s1
SMILES:
CC(C)(C)OC(=O)CN1CC(SCC(C1=O)N)C2=CC=CS2
Molecular Formula:
C15H22N2O3S2
Molecular Weight:
342.5 g/mol
tert-Butyl (2S,6R)-6-amino-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepine-4-acetate
CAS No.: 112968-38-4
Main Products
VCID: VC0040330
Molecular Formula: C15H22N2O3S2
Molecular Weight: 342.5 g/mol
| CAS No. | 112968-38-4 |
|---|---|
| Product Name | tert-Butyl (2S,6R)-6-amino-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepine-4-acetate |
| Molecular Formula | C15H22N2O3S2 |
| Molecular Weight | 342.5 g/mol |
| IUPAC Name | tert-butyl 2-[(2S,6R)-6-amino-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl]acetate |
| Standard InChI | InChI=1S/C15H22N2O3S2/c1-15(2,3)20-13(18)8-17-7-12(11-5-4-6-21-11)22-9-10(16)14(17)19/h4-6,10,12H,7-9,16H2,1-3H3/t10-,12-/m0/s1 |
| Standard InChIKey | ZONWYQJUNYSOTA-JQWIXIFHSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)CN1C[C@H](SC[C@@H](C1=O)N)C2=CC=CS2 |
| SMILES | CC(C)(C)OC(=O)CN1CC(SCC(C1=O)N)C2=CC=CS2 |
| Canonical SMILES | CC(C)(C)OC(=O)CN1CC(SCC(C1=O)N)C2=CC=CS2 |
| PubChem Compound | 13854082 |
| Last Modified | Nov 11 2021 |
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